Cas no 2680899-65-2 (benzyl N-{2-hydroxy-3-4-(trifluoromethyl)phenoxypropyl}-N-methylcarbamate)

• Product Name: benzyl N-{2-hydroxy-3-4-(trifluoromethyl)phenoxypropyl}-N-methylcarbamate
• CAS No: 2680899-65-2
• MF: C₁₉H₂₀F₃NO₄
• MW: 383.361616134644
• CID: 5627756
• PubChem ID: 165931661
• Update Time: 2025-05-19

benzyl N-{2-hydroxy-3-4-(trifluoromethyl)phenoxypropyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302080
• 2680899-65-2
• benzyl N-{2-hydroxy-3-[4-(trifluoromethyl)phenoxy]propyl}-N-methylcarbamate
• benzyl N-{2-hydroxy-3-4-(trifluoromethyl)phenoxypropyl}-N-methylcarbamate

• Inchi： 1S/C19H20F3NO4/c1-23(18(25)27-12-14-5-3-2-4-6-14)11-16(24)13-26-17-9-7-15(8-10-17)19(20,21)22/h2-10,16,24H,11-13H2,1H3
• InChI Key： LNDJTFQTVQJTOJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OCC(CN(C(=O)OCC1C=CC=CC=1)C)O)(F)F

Computed Properties

• Exact Mass: 383.13444261g/mol
• Monoisotopic Mass: 383.13444261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59Ų

Additional information on benzyl N-{2-hydroxy-3-4-(trifluoromethyl)phenoxypropyl}-N-methylcarbamate

Comprehensive Overview of Benzyl N-{2-hydroxy-3-[4-(trifluoromethyl)phenoxy]propyl}-N-methylcarbamate (CAS No. 2680899-65-2)

Benzyl N-{2-hydroxy-3-[4-(trifluoromethyl)phenoxy]propyl}-N-methylcarbamate (CAS No. 2680899-65-2) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a benzyl carbamate moiety, a hydroxypropyl linker, and a trifluoromethylphenoxy group, which contribute to its distinct physicochemical properties. Researchers are increasingly interested in this compound due to its structural versatility and potential applications in drug discovery, particularly in modulating biological targets such as enzymes and receptors.

The presence of the trifluoromethyl group in this compound is noteworthy, as fluorinated molecules are a hot topic in modern medicinal chemistry. Fluorination often enhances metabolic stability, bioavailability, and binding affinity, making compounds like benzyl N-{2-hydroxy-3-[4-(trifluoromethyl)phenoxy]propyl}-N-methylcarbamate valuable for developing new therapeutics. Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in such molecules, as they are frequently used in virtual screening and molecular docking studies.

From a synthetic chemistry perspective, the preparation of CAS No. 2680899-65-2 involves multi-step organic reactions, including etherification, carbamate formation, and selective protection/deprotection strategies. The compound's hydroxypropyl segment offers a handle for further derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies. This adaptability aligns with the growing demand for fragment-based drug design and click chemistry applications in pharmaceutical R&D.

In agrochemical research, compounds containing phenoxy and carbamate functionalities have shown promise as potential plant growth regulators or pest control agents. While the specific biological activity of benzyl N-{2-hydroxy-3-[4-(trifluoromethyl)phenoxy]propyl}-N-methylcarbamate in this context requires further investigation, its structural features suggest possible interactions with biological systems in plants or microorganisms. This has led to increased searches for "phenoxypropyl carbamate applications" and "trifluoromethyl compounds in agriculture" across scientific databases.

The compound's physicochemical properties, including its solubility, logP, and hydrogen bonding capacity, make it an interesting candidate for formulation development studies. Researchers exploring "enhancing drug delivery" or "improving compound stability" often investigate molecules with similar structural characteristics. The benzyl group in particular may influence the compound's permeability across biological membranes, a critical factor in both pharmaceutical and agrochemical applications.

Analytical characterization of CAS No. 2680899-65-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for quality control in research settings, especially when the compound is used as a reference standard or intermediate. The growing emphasis on analytical method validation in regulatory submissions has increased the importance of thorough compound characterization.

From a safety perspective, while not classified as hazardous, proper handling of benzyl N-{2-hydroxy-3-[4-(trifluoromethyl)phenoxy]propyl}-N-methylcarbamate should follow standard laboratory protocols for organic compounds. This includes using appropriate personal protective equipment and working in well-ventilated areas. The scientific community's focus on green chemistry principles has also prompted investigations into more sustainable synthetic routes for such compounds.

In conclusion, benzyl N-{2-hydroxy-3-[4-(trifluoromethyl)phenoxy]propyl}-N-methylcarbamate represents an intriguing case study in modern chemical research. Its structural complexity and functional group diversity make it a valuable subject for investigations in multiple disciplines, from medicinal chemistry to materials science. As research continues to explore the potential of fluorinated compounds and carbamate derivatives, this molecule is likely to remain relevant in scientific discourse and innovation.